Ethyl 5-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate

• IUPAC Name: ethyl 5-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
• InChI: InChI=1S/C11H12N2O2/c1-3-15-11(14)9-5-8-4-7(2)6-12-10(8)13-9/h4-6H,3H2,1-2H3,(H,12,13)
• InChI Key: TZFQDBAWCODGHL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N1)N=CC(=C2)C
• Molecular Formula: C11H12N2O2
• DSSTOX Substance ID: DTXSID40667535
• Molecular Weight: 204.22 g/mol
• CAS RN: 823217-70-5

Description

Ethyl 5-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate is a synthetic compound that is used in a variety of scientific research applications. It is a colorless, crystalline solid with a melting point of 132-134 °C and a boiling point of 288-290 °C. It is soluble in water, ethanol, and acetone. It is also known as 5-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid ethyl ester, 5-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid ethyl ester, and ethyl 5-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate.

Scientific Research Applications

• Cancer Therapy
  • Summary of Application : 1H-pyrrolo[2,3-b]pyridine derivatives have been studied for their potential as inhibitors of the fibroblast growth factor receptor (FGFR), which plays a crucial role in various types of tumors.
  • Methods of Application : The derivatives were synthesized starting with 5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine, which was reacted with R-substituted aldehyde at 50 °C.
  • Results : Among the synthesized compounds, compound 4h exhibited potent FGFR inhibitory activity, with IC50 values of 7, 9, 25, and 712 nM for FGFR1–4, respectively. In vitro, 4h inhibited breast cancer 4T1 cell proliferation and induced its apoptosis.

• Drug Synthesis
  • Summary of Application : Compounds containing the 1H-pyrrolo[2,3-b]pyridine structure are often used in the synthesis of drugs.
  • Methods of Application : These compounds can be synthesized starting with different substrates, such as 5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine, and reacted with various reagents.
  • Results : The resulting compounds can have various biological activities, depending on the specific substituents and reaction conditions.

• Chemical Building Blocks
  • Summary of Application : Compounds containing the 1H-pyrrolo[2,3-b]pyridine structure are often used as chemical building blocks in various chemical reactions.
  • Methods of Application : These compounds can be synthesized starting with different substrates and reacted with various reagents.
  • Results : The resulting compounds can be used in a variety of chemical reactions, depending on the specific substituents and reaction conditions.

Synthesis routes and methods

Procedure details

A solution of 4.0 g (13.1 mmol) 5-hydroxy-pyrrolo[2,3-b]pyridine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester in 100 mL dichloromethane was cooled to 0° C. and 2.2 mL (1.6 g, 15.7 mmol) triethylamine and 2.6 mL (4.4 g, 15.7 mmol) trifluoromethanesulfonic acid were added. After 2 h at 0° C. the reaction was poured into 10% aqueous sodium bicarbonate solution and extracted with dichloromethane. The organic layer was washed with brine, dried over magnesium sulfate and evaporated. The residue was dissolved in 100 mL tetrahydrofuran and 0.75 g (0.65 mmol) tetrakis(triphenylphosphine)palladium (0) and 13.1 mL trimethylaluminium (2M solution in n-heptane) were added. The reaction mixture was heated to reflux for 2 h and after cooling to room temperature poured into ethyl acetate and water, filtered through speedex and extracted with ethyl acetate. The organic layer was washed with brine, dried over magnesium sulfate, filtered and evaporated. The residue was purified by column chromatography over silica gel (0.030–0.063 mm) with ethyl acetate:n-hexane (1:1) as eluant to give the product as a light yellow solid (64.5%).